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Compound of Interest

Compound Name: 4-Bromo-2-(5-isoxazolyl)phenol

Cat. No.: B1331668 Get Quote

Essential Safety and Handling Guide for 4-Bromo-2-
(5-isoxazolyl)phenol
This guide provides critical safety and logistical information for researchers, scientists, and drug

development professionals handling 4-Bromo-2-(5-isoxazolyl)phenol. Adherence to these

procedures is essential for minimizing risks and ensuring a safe laboratory environment. This

compound is recognized for its applications in pharmaceutical development and biological

research.[1]

Chemical and Physical Properties

Property Value

CAS Number 213690-27-8[1][2][3]

Molecular Formula C₉H₆BrNO₂[1][3]

Molecular Weight 240.06 g/mol [1]

Appearance Off-white to pale cream powder or crystals[1][3]

Melting Point 205-213 °C[1]

Purity ≥ 97%[2]
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Hazard Identification and Personal Protective
Equipment (PPE)
Hazard Statements:

H315: Causes skin irritation.[4]

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P264: Wash skin thoroughly after handling.[4]

P271: Use only outdoors or in a well-ventilated area.

P280: Wear protective gloves/protective clothing/eye protection/face protection.[4]

P302 + P352: IF ON SKIN: Wash with plenty of water.[4][5]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[5]

The selection of appropriate Personal Protective Equipment (PPE) is the primary defense

against exposure. The following table summarizes the recommended PPE for handling this

compound, based on safety data sheets and best practices for phenolic compounds.[6]
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PPE Category Specification

Eye Protection

- Minimum: Safety glasses with side shields. -

Splash Hazard: Chemical safety goggles.[7][8] -

Significant Splash/Explosion Risk: A face shield

worn over chemical safety goggles.[7][8]

Hand Protection

- Incidental Contact: Double-gloved nitrile exam-

style gloves (minimum 8mil thickness). Gloves

should be changed immediately upon

contamination.[8] - Extended

Contact/Immersion: Butyl rubber or neoprene

gloves. For work with phenol concentrations

>70%, butyl rubber, Viton, Barrier, and Silver

Shield gloves provide good resistance.[8][9]

Skin and Body Protection

- A fully buttoned laboratory coat.[8] - Long

pants and closed-toe shoes.[8] - For potential

body splashes, a butyl rubber or neoprene

apron should be worn.[8][9]

Respiratory Protection

- If dust or aerosols may be generated or

ventilation is inadequate: An air-purifying

respirator with a Type A-P filter (organic vapor

and particulate) is recommended.[7] Ensure the

respirator is properly fit-tested.

Operational Plan: Safe Handling Workflow
Proper operational procedures are crucial to minimize exposure and prevent accidents. The

following workflow outlines the safe handling of 4-Bromo-2-(5-isoxazolyl)phenol from

preparation to post-handling.
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Safe Handling Workflow for 4-Bromo-2-(5-isoxazolyl)phenol

Preparation

Handling and Experimentation

Post-Handling and Cleanup

Review Safety Data Sheet (SDS)

Assemble all necessary PPE

Prepare designated work area in a chemical fume hood

Locate and verify emergency equipment (eyewash, shower)

Prepare labeled hazardous waste containers

Weigh the compound in a fume hood or ventilated balance enclosure

Transfer the compound carefully to prevent dust generation

Dissolve or react the compound within the fume hood

Continuously monitor the experiment for any spills or unexpected reactions

Decontaminate all surfaces and equipment

Dispose of all chemical waste in the designated hazardous waste container

Dispose of contaminated disposable PPE as hazardous waste

Wash hands thoroughly after removing PPE

Store remaining compound in a cool, dry, well-ventilated area

Click to download full resolution via product page
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Caption: This diagram outlines the procedural steps for the safe handling of 4-Bromo-2-(5-
isoxazolyl)phenol, from preparation to post-handling and cleanup.

Emergency Procedures
Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[9][10] Seek immediate medical attention.

Skin Contact: Rapid and immediate skin decontamination is critical.[9] Remove contaminated

clothing and shoes immediately.[11] Wipe exposed areas immediately and repeatedly with low-

molecular-weight polyethylene glycol (PEG 300 or PEG 400).[9][10] If PEG is not available,

flush the affected area with a large amount of water for at least 15 minutes.[11] Seek

immediate medical attention.

Inhalation: Remove the individual to fresh air.[9] If not breathing, give artificial respiration. If

breathing is difficult, give oxygen. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting.[12] If the person is conscious, rinse their mouth with water

and give them 4-8 oz of milk or water to drink.[9] Never give anything by mouth to an

unconscious person.[9] Seek immediate medical attention.

Disposal Plan
Chemical Waste: All solutions and solid materials containing 4-Bromo-2-(5-isoxazolyl)phenol
must be collected as chemical hazardous waste.[8] Arrange for disposal through a licensed

professional waste disposal service.[6]

Contaminated Materials: All disposable PPE (gloves, etc.) and other materials (e.g., paper

towels, weigh boats) contaminated with 4-Bromo-2-(5-isoxazolyl)phenol should be collected

in a separate, sealed container and disposed of as hazardous waste.[6]

Empty Containers: Handle uncleaned, empty containers as you would the product itself.[6]

Follow your institution's procedures for the disposal of empty chemical containers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1331668?utm_src=pdf-body
https://www.benchchem.com/product/b1331668?utm_src=pdf-body
https://ehs.cornell.edu/research-safety/chemical-safety/laboratory-safety-manual/appendix-p-phenol-first-aid-guide-and-ppe
https://chemistry.unm.edu/safety/sop/phenol_sop.pdf
https://ehs.cornell.edu/research-safety/chemical-safety/laboratory-safety-manual/appendix-p-phenol-first-aid-guide-and-ppe
https://ehs.princeton.edu/laboratory-research/chemical-safety/chemical-specific-protocols/phenol
https://ehs.cornell.edu/research-safety/chemical-safety/laboratory-safety-manual/appendix-p-phenol-first-aid-guide-and-ppe
https://chemistry.unm.edu/safety/sop/phenol_sop.pdf
https://ehs.princeton.edu/laboratory-research/chemical-safety/chemical-specific-protocols/phenol
https://ehs.cornell.edu/research-safety/chemical-safety/laboratory-safety-manual/appendix-p-phenol-first-aid-guide-and-ppe
https://www.monash.edu/hsw/info-docs/chemical-management/phenol
https://ehs.cornell.edu/research-safety/chemical-safety/laboratory-safety-manual/appendix-p-phenol-first-aid-guide-and-ppe
https://ehs.cornell.edu/research-safety/chemical-safety/laboratory-safety-manual/appendix-p-phenol-first-aid-guide-and-ppe
https://www.benchchem.com/product/b1331668?utm_src=pdf-body
https://ehs.yale.edu/sites/default/files/files/phenol-sop.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_2_Methoxyethyl_phenol.pdf
https://www.benchchem.com/product/b1331668?utm_src=pdf-body
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_2_Methoxyethyl_phenol.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_2_Methoxyethyl_phenol.pdf
https://www.benchchem.com/product/b1331668?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1331668?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. chemimpex.com [chemimpex.com]

2. H27557.14 [thermofisher.com]

3. H27557.14 [thermofisher.com]

4. cochise.edu [cochise.edu]

5. echemi.com [echemi.com]

6. benchchem.com [benchchem.com]

7. Working Safely with Phenol Guideline / Document / Policy and Procedure Library
[policies.uq.edu.au]

8. ehs.yale.edu [ehs.yale.edu]

9. Appendix P - Phenol First Aid Guide and PPE | Environment, Health and Safety
[ehs.cornell.edu]

10. chemistry.unm.edu [chemistry.unm.edu]

11. ehs.princeton.edu [ehs.princeton.edu]

12. monash.edu [monash.edu]

To cite this document: BenchChem. [Personal protective equipment for handling 4-Bromo-2-
(5-isoxazolyl)phenol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1331668#personal-protective-equipment-for-
handling-4-bromo-2-5-isoxazolyl-phenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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